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Compound of Interest

4-(4-
Compound Name:

Methylphenylthio)benzophenone

Cat. No.: B138115

Essential Safety and Handling Guide for 4-(4-
Methylphenylthio)benzophenone

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 4-(4-Methylphenylthio)benzophenone (CAS No. 83846-85-9).
The information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Hazard and Exposure Data

Limited publicly available quantitative toxicity data for 4-(4-Methylphenylthio)benzophenone
necessitates a cautious approach. The following table summarizes available data.
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. Exposure
Parameter Value Species . Source
Duration
o Oncorhynchus
LC50 (Toxicity to ] ]
fish) > 0.044 mg/L mykiss (Rainbow 96 h [1]
is
trout)
EC50 (Toxicity to )
) > 0.01 mg/L Daphnia magna 48 h [1]
daphnia)
EC50 (Toxicity to Pseudokirchnerie
> 0.001 mg/L _ 72 h [1]
algae) lla subcapitata

NOEC (Toxicity
to ca. 560 mg/L Activated sludge 3 h [1]

microorganisms)

Note: Detailed experimental protocols for the toxicity studies were not available in the provided
search results.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure.
Standard Laboratory Attire:

e Lab Coat: A full-buttoned laboratory coat.

o Safety Glasses: Safety glasses with side shields or chemical splash goggles are mandatory.

[2]

e Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Always inspect
gloves for tears or punctures before use.[2]

Enhanced Protection for High-Risk Procedures:

For activities with a higher risk of aerosolization or significant exposure:
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator is recommended.[1][3]

o Protective Clothing: Wear fire/flame resistant and impervious clothing.[1][3]

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for handling 4-(4-
Methylphenylthio)benzophenone from receipt to disposal.

Pre-Experiment Checklist & Preparation

e Fume Hood: Ensure a chemical fume hood is available and functioning correctly.[2]
o Safety Equipment: Locate the nearest eyewash station and safety shower.[2]

e PPE: Gather all necessary PPE as outlined above.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the chemical name and any hazard
warnings.

o Storage: Store the container in a cool, dry, well-ventilated area away from incompatible
materials such as strong oxidizing agents.[1][4] Keep the container tightly closed.[1][5]

Handling and Use

e Location: Conduct all manipulations of the solid compound that may generate dust within a
chemical fume hood to minimize inhalation exposure.[2]

o Transfer: Use a spatula for transferring the powder. Avoid actions that could create airborne
dust.[2]

« Ventilation: Always handle the substance in a well-ventilated place.[1]
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Accidental Release Measures

Spill: In case of a spill, evacuate the area.[1]

Ignition Sources: Remove all sources of ignition.[1]

Containment: Collect the spilled material using spark-proof tools and place it in a suitable,
closed container for disposal.[1] Do not let the chemical enter drains.[1]

Cleaning: Clean the spill area thoroughly.
First Aid Measures
Immediate response is critical in case of exposure.

« Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[1]

o Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[1]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

» Waste Collection: Collect all waste containing 4-(4-Methylphenylthio)benzophenone in a
labeled container for hazardous waste.[2]

» Contaminated Materials: Dispose of contaminated gloves, weighing papers, and other
disposable materials in a designated solid hazardous waste container.[2]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1]
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« Regulations: Adhere to all institutional, local, and national regulations for chemical waste
disposal.[6]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of 4-(4-Methylphenylthio)benzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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